Cas no 2172014-63-8 (2-methyl-9-propyl-6-oxa-2,10-diazaspiro4.5decane)
2-methyl-9-propyl-6-oxa-2,10-diazaspiro4.5decane Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-9-propyl-6-oxa-2,10-diazaspiro4.5decane
- 2172014-63-8
- 2-methyl-9-propyl-6-oxa-2,10-diazaspiro[4.5]decane
- EN300-1279027
-
- Inchi: 1S/C11H22N2O/c1-3-4-10-5-8-14-11(12-10)6-7-13(2)9-11/h10,12H,3-9H2,1-2H3
- InChI Key: MVNFMNIJIASCBL-UHFFFAOYSA-N
- SMILES: O1CCC(CCC)NC21CN(C)CC2
Computed Properties
- Exact Mass: 198.173213330g/mol
- Monoisotopic Mass: 198.173213330g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 24.5Ų
2-methyl-9-propyl-6-oxa-2,10-diazaspiro4.5decane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1279027-1.0g |
2-methyl-9-propyl-6-oxa-2,10-diazaspiro[4.5]decane |
2172014-63-8 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-1279027-50mg |
2-methyl-9-propyl-6-oxa-2,10-diazaspiro[4.5]decane |
2172014-63-8 | 50mg |
$948.0 | 2023-10-01 | ||
| Enamine | EN300-1279027-100mg |
2-methyl-9-propyl-6-oxa-2,10-diazaspiro[4.5]decane |
2172014-63-8 | 100mg |
$993.0 | 2023-10-01 | ||
| Enamine | EN300-1279027-250mg |
2-methyl-9-propyl-6-oxa-2,10-diazaspiro[4.5]decane |
2172014-63-8 | 250mg |
$1038.0 | 2023-10-01 | ||
| Enamine | EN300-1279027-500mg |
2-methyl-9-propyl-6-oxa-2,10-diazaspiro[4.5]decane |
2172014-63-8 | 500mg |
$1084.0 | 2023-10-01 | ||
| Enamine | EN300-1279027-1000mg |
2-methyl-9-propyl-6-oxa-2,10-diazaspiro[4.5]decane |
2172014-63-8 | 1000mg |
$1129.0 | 2023-10-01 | ||
| Enamine | EN300-1279027-2500mg |
2-methyl-9-propyl-6-oxa-2,10-diazaspiro[4.5]decane |
2172014-63-8 | 2500mg |
$2211.0 | 2023-10-01 | ||
| Enamine | EN300-1279027-5000mg |
2-methyl-9-propyl-6-oxa-2,10-diazaspiro[4.5]decane |
2172014-63-8 | 5000mg |
$3273.0 | 2023-10-01 | ||
| Enamine | EN300-1279027-10000mg |
2-methyl-9-propyl-6-oxa-2,10-diazaspiro[4.5]decane |
2172014-63-8 | 10000mg |
$4852.0 | 2023-10-01 |
2-methyl-9-propyl-6-oxa-2,10-diazaspiro4.5decane Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on 2-methyl-9-propyl-6-oxa-2,10-diazaspiro4.5decane
Introduction to 2-methyl-9-propyl-6-oxa-2,10-diazaspiro4.5decane (CAS No. 2172014-63-8)
2-methyl-9-propyl-6-oxa-2,10-diazaspiro4.5decane, identified by the Chemical Abstracts Service Number (CAS No.) 2172014-63-8, is a complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and chemical biology due to its unique structural and functional properties. This spirocyclic compound features a nitrogen-containing heterocycle linked to a decane backbone, with substituents that contribute to its distinct chemical behavior and potential biological activity.
The molecular structure of 2-methyl-9-propyl-6-oxa-2,10-diazaspiro4.5decane consists of a spiro center connecting a five-membered azacyclic ring with an eight-membered oxaspirodecane moiety. The presence of both oxygen and nitrogen atoms in the ring system introduces multiple sites for hydrogen bonding, electronic modulation, and potential interactions with biological targets. This structural complexity makes it an intriguing candidate for further exploration in drug discovery and material science applications.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanistic interactions of 2-methyl-9-propyl-6-oxa-2,10-diazaspiro4.5decane with various biological receptors. Studies suggest that the compound's spirocyclic framework may enhance its ability to penetrate cell membranes, a critical factor for many pharmacological applications. Additionally, the nitrogen atoms in the azacyclic ring could serve as hydrogen bond donors or acceptors, facilitating stable interactions with protein targets.
In the context of medicinal chemistry, the synthesis of 2-methyl-9-propyl-6-oxa-2,10-diazaspiro4.5decane has been optimized to achieve high yields and purity, leveraging modern catalytic methods and asymmetric synthesis techniques. These advancements have not only improved the accessibility of the compound but also opened avenues for structural modifications aimed at enhancing its pharmacological properties. For instance, derivatization of the methyl and propyl substituents could alter the compound's solubility, metabolic stability, and target specificity.
Current research in this field is exploring the potential applications of 2-methyl-9-propyl-6-oxa-2,10-diazaspiro4.5decane in treating neurological disorders, inflammation, and other diseases where precise molecular targeting is essential. Preliminary in vitro studies have shown promising results in modulating enzyme activity and receptor binding profiles relevant to these conditions. The compound's unique structural features make it a versatile scaffold for developing novel therapeutic agents with improved efficacy and reduced side effects.
The role of 6-oxa in the molecule is particularly noteworthy, as it introduces a polar region that can enhance solubility and bioavailability while maintaining steric hindrance around critical functional groups. This balance is crucial for achieving optimal pharmacokinetic profiles in drug candidates. Furthermore, the spiro linkage provides rigidity to the molecule, which can be advantageous in maintaining conformational stability during biological processes.
From a synthetic chemistry perspective, 2-methyl-9-propyl-6-oxa-2,10-diazaspiro4.5decane exemplifies the challenges and opportunities inherent in designing complex heterocyclic compounds. The synthesis requires careful consideration of reaction pathways to ensure regioselectivity and minimize byproduct formation. Recent innovations in transition metal catalysis have provided new tools for constructing the spirocyclic core efficiently, paving the way for scalable production methods.
The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates like 2-methyl-9-propyl-6-oxa-2,10-diazaspiro4.5decane by predicting their biological activity based on structural features alone. These computational approaches have complemented traditional experimental screening methods, allowing researchers to prioritize compounds with higher potential for success in clinical trials. As a result, molecules such as this one are being rapidly advanced through preclinical development pipelines.
In conclusion,2-methyl-9-propyl-6-oxya-spiro4 5 decane (CAS No 2172014638) represents a significant advancement in medicinal chemistry due to its intricate structure functional versatility Its potential applications span multiple therapeutic areas highlight its importance as a research tool Additionally ongoing studies continue refine synthetic methodologies enhance understanding biological interactions ensuring this compound remains at forefront scientific innovation
2172014-63-8 (2-methyl-9-propyl-6-oxa-2,10-diazaspiro4.5decane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)